molecular formula C20H21NO4 B8525346 9H-fluoren-9-ylmethyl 3-(hydroxymethyl)-4-morpholinecarboxylate

9H-fluoren-9-ylmethyl 3-(hydroxymethyl)-4-morpholinecarboxylate

Cat. No. B8525346
M. Wt: 339.4 g/mol
InChI Key: VHZBQPNMMJAAHB-UHFFFAOYSA-N
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Description

9H-fluoren-9-ylmethyl 3-(hydroxymethyl)-4-morpholinecarboxylate is a useful research compound. Its molecular formula is C20H21NO4 and its molecular weight is 339.4 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C20H21NO4

Molecular Weight

339.4 g/mol

IUPAC Name

9H-fluoren-9-ylmethyl 3-(hydroxymethyl)morpholine-4-carboxylate

InChI

InChI=1S/C20H21NO4/c22-11-14-12-24-10-9-21(14)20(23)25-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19,22H,9-13H2

InChI Key

VHZBQPNMMJAAHB-UHFFFAOYSA-N

Canonical SMILES

C1COCC(N1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 9H-fluoren-9-ylmethyl 3-formyl-4-morpholinecarboxylate (610 mg, 1.808 mmol) in dichloromethane (DCM) (6 mL) cooled in an ice-water bath, was added trimethylsilyl trifluoromethanesulphonate (0.470 mL, 2.60 mmol). To the solution was added dropwise a solution of methyl 5-bromo-1H-indole-7-carboxylate (333 mg, 1.311 mmol) in DCM (18 mL). The resulting orange solution was stirred at 0° C. for 1 hour, under nitrogen. To the dark orange solution was added triethylsilane (1 mL, 6.26 mmol) and the mixture stirred between 5-10° C. for 1.5 hours. The solution was allowed to warm to ambient temperature over 6 hours, then stored overnight at 5° C. The reaction was quenched with saturated aqueous sodium hydrogen carbonate (75 mL) and DCM (50 mL). The phases were separated and the aqueous phase washed with DCM (2×40 mL). The combined organic extracts were concentrated in vacuo to leave a yellow foam. The residue was loaded in dichloromethane and purified on silica (Si) using 0-100% ethyl acetate-cyclohexane over 40 minutes. The appropriate fractions were combined and evaporated in vacuo to give the product, 142 mg, as a yellow gum. LCMS [LCMS4] Rt 2.61 min, m/z (ES+) 340 (M+H).
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9H-fluoren-9-ylmethyl 3-formyl-4-morpholinecarboxylate
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610 mg
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6 mL
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333 mg
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18 mL
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